Cas no 324779-53-5 ((E)-N-(1,3-benzodioxol-5-ylmethyl)-2-phenylethenesulfonamide)

(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-phenylethenesulfonamide structure
324779-53-5 structure
Product Name:(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-phenylethenesulfonamide
CAS No:324779-53-5
MF:C16H15NO4S
MW:317.35960316658
CID:5685930
PubChem ID:711405
Update Time:2023-09-16

(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-phenylethenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 324779-53-5
    • Cambridge id 7194839
    • STK955297
    • AKOS002374630
    • (E)-N-(1,3-benzodioxol-5-ylmethyl)-2-phenylethenesulfonamide
    • N-[(1,3-dioxaindan-5-yl)methyl]-2-phenylethene-1-sulfonamide
    • Z45507222
    • EN300-24995208
    • Ethenesulfonamide, N-(1,3-benzodioxol-5-ylmethyl)-2-phenyl-
    • Inchi: 1S/C16H15NO4S/c18-22(19,9-8-13-4-2-1-3-5-13)17-11-14-6-7-15-16(10-14)21-12-20-15/h1-10,17H,11-12H2/b9-8+
    • InChI Key: CRGQZKDNDYCZPE-CMDGGOBGSA-N
    • SMILES: S(/C=C/C1C=CC=CC=1)(NCC1=CC=C2C(=C1)OCO2)(=O)=O

Computed Properties

  • Exact Mass: 317.07217913g/mol
  • Monoisotopic Mass: 317.07217913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73Ų

(E)-N-(1,3-benzodioxol-5-ylmethyl)-2-phenylethenesulfonamide Pricemore >>

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